Cas no 2044713-79-1 (ethyl 2-(2-methylpyridin-4-yl)acetate hydrochloride)

• Product Name: ethyl 2-(2-methylpyridin-4-yl)acetate hydrochloride
• CAS No: 2044713-79-1
• MF: C₁₀H₁₄ClNO₂
• MW: 215.676661968231
• MDL: MFCD30476461
• CID: 4634473
• PubChem ID: 134691010
• Update Time: 2025-05-18

ethyl 2-(2-methylpyridin-4-yl)acetate hydrochloride Chemical and Physical Properties

Names and Identifiers

• ethyl 2-(2-methylpyridin-4-yl)acetate hydrochloride

• MDL： MFCD30476461
• Inchi： 1S/C10H13NO2.ClH/c1-3-13-10(12)7-9-4-5-11-8(2)6-9;/h4-6H,3,7H2,1-2H3;1H
• InChI Key： LXRKDBPSKGYJAE-UHFFFAOYSA-N
• SMILES： C(C1=CC=NC(C)=C1)C(=O)OCC.Cl

Additional information on ethyl 2-(2-methylpyridin-4-yl)acetate hydrochloride

Comprehensive Overview of Ethyl 2-(2-methylpyridin-4-yl)acetate Hydrochloride (CAS No. 2044713-79-1)

Ethyl 2-(2-methylpyridin-4-yl)acetate hydrochloride (CAS No. 2044713-79-1) is a specialized chemical compound with significant applications in pharmaceutical research and organic synthesis. This compound, often referred to by its systematic name, belongs to the class of pyridine derivatives, which are widely utilized in drug development due to their versatile pharmacological properties. The ethyl ester moiety in its structure enhances its solubility and bioavailability, making it a valuable intermediate in the synthesis of bioactive molecules.

In recent years, the demand for pyridine-based compounds has surged, driven by their role in developing small-molecule therapeutics and kinase inhibitors. Researchers are particularly interested in ethyl 2-(2-methylpyridin-4-yl)acetate hydrochloride due to its potential as a building block for targeted drug delivery systems. Its CAS No. 2044713-79-1 is frequently searched in academic databases and chemical catalogs, reflecting its growing importance in medicinal chemistry.

The compound's unique structure, featuring a 2-methylpyridin-4-yl group, contributes to its ability to interact with biological targets, such as enzymes and receptors. This property has sparked interest in its use for cancer research and neurodegenerative disease studies, aligning with current trends in precision medicine. Additionally, its hydrochloride salt form improves stability, a critical factor for laboratory-scale synthesis and industrial applications.

From a synthetic perspective, ethyl 2-(2-methylpyridin-4-yl)acetate hydrochloride is often employed in multistep organic reactions, including cross-coupling reactions and esterification processes. Its compatibility with green chemistry principles has also been explored, addressing the increasing focus on sustainable chemical practices. This aligns with the broader scientific community's emphasis on reducing environmental impact while maintaining high yields and efficiency.

Analytical techniques such as HPLC, NMR spectroscopy, and mass spectrometry are commonly used to characterize CAS No. 2044713-79-1, ensuring purity and consistency for research purposes. The compound's spectral data and physical properties are well-documented, facilitating its integration into high-throughput screening platforms. These features make it a reliable choice for academic and industrial laboratories alike.

As the pharmaceutical industry continues to explore novel drug candidates, ethyl 2-(2-methylpyridin-4-yl)acetate hydrochloride remains a compound of interest. Its relevance to personalized medicine and biomarker discovery further underscores its potential. With ongoing advancements in cheminformatics and computational chemistry, researchers can now predict and optimize its interactions with biological systems more efficiently.

In summary, ethyl 2-(2-methylpyridin-4-yl)acetate hydrochloride (CAS No. 2044713-79-1) represents a critical tool in modern chemical and pharmaceutical research. Its multifaceted applications, from drug design to material science, highlight its versatility. As scientific inquiries evolve, this compound is poised to play an even greater role in addressing some of the most pressing challenges in healthcare and technology.